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Compound Name: N,N,N',N'-Tetramethylmalonamide

CAS No.: 7313-22-6

Cat. No.: B1589663

Get Quote

Executive Summary
N,N,N',N'-Tetramethylmalonamide (TMMA) represents a critical structural motif in the field of

separation science and coordination chemistry. While often overshadowed by its more lipophilic

derivatives (e.g., DMDOHEMA) in industrial nuclear reprocessing (DIAMEX processes), TMMA

serves as the fundamental "model diamide."[1] Its compact structure allows for precise

crystallographic characterization of lanthanide/actinide complexes, providing the mechanistic

baseline for designing advanced extractants.[1]

This guide moves beyond basic catalog data to analyze TMMA’s physical behaviors, providing

researchers with the operational parameters necessary for solvent extraction, organic

synthesis, and ligand design.[1]

Part 1: Chemical Identity & Structural Analysis[1]
TMMA is a short-chain, tetra-alkylated diamide.[1] Unlike primary amides, it lacks hydrogen

bond donors, resulting in distinct solubility and volatility profiles.[1] Its "bite angle"—determined
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by the central methylene bridge—is optimized for bidentate coordination with f-block elements.

[1]

Core Identity Data[1][2]
Parameter Value

IUPAC Name N,N,N',N'-Tetramethylpropanediamide

CAS Number 7313-22-6

Molecular Formula C₇H₁₄N₂O₂

Molecular Weight 158.20 g/mol

SMILES CN(C)C(=O)CC(=O)N(C)C

Structural Class 1,3-Diamide (Malonamide derivative)

Structural Visualization (Graphviz)[1]
The following diagram illustrates the functional connectivity and the chelation "pocket" formed

by the two carbonyl oxygens, which is critical for metal binding.
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Caption: Structural connectivity of TMMA highlighting the bidentate coordination mechanism

where carbonyl oxygens act as hard Lewis bases for metal chelation.

Part 2: Critical Physical Properties[1]
For process engineers and experimentalists, the following properties dictate how TMMA

behaves in a reactor or extraction column.

Thermodynamic & Transport Data[1]
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Property Value Operational Implication

Physical State (20°C)
Liquid (Colorless to pale

yellow)

Easy to pump/meter; no

dissolution step required for

neat usage.[1]

Melting Point ~23–25°C

Critical Caution: It sits right at

room temperature.[1] It may

supercool or solidify in HVAC-

controlled labs.[1] Mild heating

is recommended before

dispensing.[1]

Boiling Point
268°C (760 mmHg) / 160°C

(10 mmHg)

High boiling point makes it

suitable for high-temp

reactions but difficult to remove

via standard rotary

evaporation.[1] Vacuum

distillation is required.[1]

Density 1.035 – 1.10 g/cm³

Phase Separation: Density is

very close to water (1.0 g/cm³).

[1] In solvent extraction, this

requires a diluent (e.g.,

dodecane) to lower organic

phase density and ensure

rapid phase disengagement.[1]

Refractive Index (

)
1.462

Use this for quick purity

checks.[1] Significant deviation

(>±0.002) indicates water

absorption or hydrolysis.[1]

Flash Point 113°C

Classified as a Class IIIB

combustible liquid.[1] Low fire

risk under standard lab

conditions.[1]

Solubility Profile
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Water: Soluble.[1][2] (The short methyl chains do not provide enough lipophilicity to

overcome the polarity of the diamide core).

Chlorinated Solvents (CH₂Cl₂, CHCl₃): Highly Soluble.[1]

Aliphatic Hydrocarbons (Hexane, Dodecane): Limited solubility.[1] Note: This is why long-

chain analogues (like DMDOHEMA) are used in industrial extraction; TMMA requires a

phase modifier or polar diluent to stay in the organic phase if contacted with water.

Part 3: Synthesis & Purification Protocol
While TMMA is commercially available, in-house synthesis is often required to ensure the

absence of mono-amide impurities which can alter binding kinetics.

Reaction Logic
The most robust synthesis utilizes the aminolysis of diethyl malonate or the Schotten-Baumann

reaction of malonyl dichloride. The Malonyl Dichloride route is preferred for speed and yield,

provided moisture is strictly excluded.[1]

Reaction Equation:

[1]

Step-by-Step Protocol
Setup: Flame-dry a 500 mL 3-neck round bottom flask. Equip with a dropping funnel, N₂ inlet,

and a thermometer.[1]

Solvent Charge: Add anhydrous Dichloromethane (DCM, 200 mL) and Dimethylamine

(excess, 4.0 eq) or use a commercially available Dimethylamine solution in THF. Cool to 0°C.

[1][3]

Addition: Dissolve Malonyl Dichloride (1.0 eq) in DCM (50 mL). Add dropwise to the amine

solution over 60 minutes.

Why? The reaction is highly exothermic.[1] Keeping T < 5°C prevents decomposition of the

acid chloride and minimizes side reactions.[1]
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Workup:

Allow to warm to Room Temp (RT) and stir for 2 hours.

Filtration: Filter off the dimethylammonium chloride salt precipitate.[1]

Washing: Wash the organic filtrate with saturated NaHCO₃ (remove acid traces) and

Brine.[1]

Purification (Distillation):

Dry over MgSO₄, filter, and concentrate.[1]

Crucial Step: Perform vacuum distillation.[1] Collect the fraction boiling at ~135–140°C @

12 mmHg.[1]

Purity Check: Product should be a clear oil.[1] If yellow, redistill.[1]

Synthesis Workflow (Graphviz)[1]
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Caption: Operational workflow for the synthesis of TMMA via the acid chloride route,

emphasizing thermal control points.

Part 4: Application in Actinide Extraction
The primary research utility of TMMA is as a neutral solvating extractant.[1]
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Mechanism of Action
TMMA operates via a solvation mechanism.[1] In high nitric acid concentrations, the carbonyl

oxygens coordinate to the metal center, while the nitrate ions act as counter-anions to maintain

charge neutrality.

Extraction Equilibrium:

Experimental Considerations
Stoichiometry: Typically,

or

depending on the diluent and metal ionic radius.[1]

Third Phase Formation: Because TMMA is somewhat polar and the complexes are highly

polar, "Third Phase Formation" (splitting of the organic phase into a light diluent-rich phase

and a heavy complex-rich phase) is a risk.

Mitigation: If using aliphatic diluents (dodecane), a Phase Modifier (e.g., Octanol or TBP) is

often required to maintain solubility of the metal-TMMA complex.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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